N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13N5OS/c20-14(12-2-1-9-21-12)18-6-8-19-7-5-17-13(19)11-10-15-3-4-16-11/h1-5,7,9-10H,6,8H2,(H,18,20)
• InChI Key: DOWLXCPGNFMPKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

“N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-carboxamide” is a chemical compound that has been studied for its potential anti-tubercular activity. It is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide was synthesized by means of TiCl4-mediated one-pot condensation of pyrazin-2-amine and 5-bromothiophene-2-carboxylic acid with a good 75% yield. This was followed by a Suzuki cross-coupling reaction with various aryl/heteroaryl boronic acids/pinacol esters.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by NMR and mass spectrometry. In DFT calculation of target molecules, several reactivity parameters like FMOs (E HOMO, E LUMO), HOMO–LUMO energy gap, electron affinity (A), ionization energy (I), electrophilicity index (ω), chemical softness (σ) and chemical hardness (η) were considered and discussed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve condensation and Suzuki cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using DFT calculations, considering parameters like FMOs, HOMO–LUMO energy gap, electron affinity, ionization energy, electrophilicity index, chemical softness, and chemical hardness.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Tubercular Activity : Researchers have explored the anti-tubercular potential of this compound. .
• . Investigating its mechanism of action and optimizing its efficacy could lead to novel therapeutic agents.

Materials Science and Optoelectronics

• Nonlinear Optical (NLO) Properties : The compound’s electronic structure and p-electronic delocalization over pyrazine, benzene, and thiophene contribute to its NLO behavior. .

Organic Synthesis and Methodology

• Suzuki Cross-Coupling Reactions : The synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides involves Suzuki cross-coupling reactions. .

Biological Studies

• Hepatic Stellate Cell Research : Novel 2-(pyridin-2-yl) pyrimidine derivatives, including similar structural motifs, have been evaluated against immortalized rat hepatic stellate cells (HSC-T6). .

Computational Chemistry

• Density Functional Theory (DFT) Calculations : Researchers have used DFT to analyze the electronic properties, reactivity, and stability of this compound. .

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Comparing Experimental and Calculated NMR Shifts : Calculating the 1H NMR chemical shifts for synthesized compounds allows validation against experimental data. .

Mechanism of Action

While the exact mechanism of action of “N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-carboxamide” is not specified in the search results, similar compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Future Directions

The future directions for research on “N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-carboxamide” and similar compounds could involve further development and evaluation of their anti-tubercular activity, as well as exploration of their potential applications in other areas of medicine.